3-{1-[(2,4-dimethoxyphenyl)acetyl]piperidin-3-yl}benzoic acid

• IUPAC Name: 3-[1-[2-(2,4-dimethoxyphenyl)acetyl]piperidin-3-yl]benzoic acid
• InChI: InChI=1S/C22H25NO5/c1-27-19-9-8-16(20(13-19)28-2)12-21(24)23-10-4-7-18(14-23)15-5-3-6-17(11-15)22(25)26/h3,5-6,8-9,11,13,18H,4,7,10,12,14H2,1-2H3,(H,25,26)
• InChI Key: WSGKONLENWTDPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CC(=O)N2CCCC(C2)C3=CC(=CC=C3)C(=O)O)OC
• Molecular Formula: C22H25NO5
• Molecular Weight: 383.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves the formation of benzylpiperidine derivatives, which are potent inhibitors of acetylcholinesterase, indicating their potential therapeutic value. For instance, Sugimoto et al. (1995) detailed the synthesis of 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine, demonstrating a structure-activity relationship (SAR) study for this class of compounds (Sugimoto et al., 1995).

Molecular Structure Analysis

Understanding the molecular structure of compounds like 3-{1-[(2,4-Dimethoxyphenyl)acetyl]piperidin-3-yl}benzoic acid can be facilitated by examining crystallography studies. Sudhakar et al. (2005) provided insights into the crystal structure of a similar benzylpiperidine derivative, revealing its crystallization parameters and helping infer the structural aspects relevant to 3-{1-[(2,4-Dimethoxyphenyl)acetyl]piperidin-3-yl}benzoic acid (Sudhakar et al., 2005).

Chemical Reactions and Properties

The chemical reactions and properties of benzoic acid derivatives are crucial for understanding their behavior and potential applications. Skovsgaard and Bond (2009) explored the co-crystallisation of benzoic acid derivatives, shedding light on polymorphism and crystal packing, which are vital for predicting the behavior of 3-{1-[(2,4-Dimethoxyphenyl)acetyl]piperidin-3-yl}benzoic acid in various conditions (Skovsgaard & Bond, 2009).

Physical Properties Analysis

The physical properties of chemical compounds, including melting points, solubility, and crystalline structure, play a significant role in their application and stability. Research by Karthik et al. (2021) on related compounds involved comprehensive thermal, optical, and structural studies, offering a basis for understanding the physical characteristics of 3-{1-[(2,4-Dimethoxyphenyl)acetyl]piperidin-3-yl}benzoic acid (Karthik et al., 2021).

Chemical Properties Analysis

The chemical behavior, including reactivity with other compounds and stability under various conditions, is essential for potential applications. Research on similar benzoic acid derivatives by Chen et al. (2008) provided insights into their anti-inflammatory properties, hinting at the biological relevance of these compounds (Chen et al., 2008).

Mechanism of Action

The mechanism of action of “3-{1-[(2,4-dimethoxyphenyl)acetyl]piperidin-3-yl}benzoic acid” would depend on its specific use. As a piperidine derivative, it could potentially have pharmaceutical applications.

Future Directions

The future directions for research on “3-{1-[(2,4-dimethoxyphenyl)acetyl]piperidin-3-yl}benzoic acid” could include further exploration of its synthesis, properties, and potential applications. Given the importance of piperidine derivatives in the pharmaceutical industry, there could be significant interest in developing new methods for synthesizing such compounds and exploring their biological activity.